2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(3-methylphenyl)acetamide

Specification

• CAS No.: 1040683-76-8
• Molecular Formula: C24H21FN4O3
• Molecular Weight: 432.4 g/mol
• IUPAC Name: 2-[3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3-methylphenyl)acetamide
• Standard InChI: InChI=1S/C24H21FN4O3/c1-14-5-4-6-19(11-14)26-20(30)13-29-16(3)12-15(2)21(24(29)31)23-27-22(28-32-23)17-7-9-18(25)10-8-17/h4-12H,13H2,1-3H3,(H,26,30)
• Standard InChI Key: UUGQKFGWKWKMHF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=CC(=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)F)C)C
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=CC(=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)F)C)C

Introduction

The compound 2-{3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl}-N-(3-methylphenyl)acetamide is a complex organic molecule featuring multiple heterocyclic rings and functional groups. This structure suggests potential applications in medicinal chemistry due to its ability to interact with biological systems in unique ways.

Chemical Formula and Molecular Weight

• Chemical Formula: Not explicitly provided in the search results, but it can be inferred from its components.

• Molecular Weight: Not directly available, but it can be estimated based on its components.

Components and Functional Groups

• The compound includes a pyridinone ring, an oxadiazole ring, and an acetamide group.

• The presence of a 4-fluorophenyl group enhances electronic properties, potentially influencing reactivity and biological activity.

• The 3-methylphenyl group attached to the acetamide moiety may contribute to its solubility and interaction with biological targets.

Synthesis

The synthesis of such a compound typically involves multiple steps, including the formation of the oxadiazole ring and the pyridinone ring, followed by their coupling and the introduction of the acetamide group. Conditions such as temperature and solvent choice are crucial for achieving high yields and purity.

Potential Biological Activities

Compounds with similar structures often exhibit a range of biological activities, including antibacterial, anticancer, and anti-inflammatory effects. The presence of heterocyclic rings and functional groups allows for interactions with enzymes or receptors, potentially inhibiting or modulating biological processes.

Research Findings

While specific research findings on this exact compound are not available in the provided sources, compounds with similar structures have been studied for their pharmacological properties. For instance, oxadiazole derivatives have been explored for their antimicrobial and anticancer activities.

Data Tables

Given the lack of specific data on this compound in the search results, a hypothetical table summarizing potential properties and activities of similar compounds can be constructed:

Property/Activity	Description
Chemical Stability	Moderate stability in organic solvents; susceptible to hydrolysis under acidic or basic conditions.
Biological Activity	Potential antibacterial, anticancer, and anti-inflammatory effects based on structural similarities.
Solubility	Expected to be moderately soluble in organic solvents.
Synthesis Complexity	Multi-step synthesis requiring careful control of reaction conditions.